Cas no 1431877-91-6 ((E)-2-Methyl-N-(2,2,2-trifluoroethylidene)propane-2-sulfinamide)

• Product Name: (E)-2-Methyl-N-(2,2,2-trifluoroethylidene)propane-2-sulfinamide
• CAS No: 1431877-91-6
• MF: C₆H₁₀F₃NOS
• MW: 201.209910869598
• CID: 5063148
• Update Time: 2025-09-27

(E)-2-Methyl-N-(2,2,2-trifluoroethylidene)propane-2-sulfinamide Chemical and Physical Properties

Names and Identifiers

• (S,E)-2-Methyl-N-(2,2,2-trifluoroethylidene)propane-2-sulfinamide
• (E)-2-Methyl-N-(2,2,2-trifluoroethylidene)propane-2-sulfinamide
• (R,E)-2-Methyl-N-(2,2,2-trifluoroethylidene)propane-2-sulfinamide
• SY022547
• SY047624
• N-(tert-Butylsulfinyl)-2,2,2-trifluoroethaneimine
• N-[(E)-2,2,2-Trifluoroethylidene]-1,1-dimethylethanesulfinamide

• Inchi： 1S/C6H10F3NOS/c1-5(2,3)12(11)10-4-6(7,8)9/h4H,1-3H3
• InChI Key： PLTNZADFUQGXSR-UHFFFAOYSA-N
• SMILES： S(C(C)(C)C)(N=CC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 204
• XLogP3: 1.5
• Topological Polar Surface Area: 48.6

Additional information on (E)-2-Methyl-N-(2,2,2-trifluoroethylidene)propane-2-sulfinamide

Comprehensive Overview of (E)-2-Methyl-N-(2,2,2-trifluoroethylidene)propane-2-sulfinamide (CAS No. 1431877-91-6)

(E)-2-Methyl-N-(2,2,2-trifluoroethylidene)propane-2-sulfinamide (CAS No. 1431877-91-6) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a trifluoromethyl group and a sulfinamide moiety, which contribute to its potential biological activities and applications.

The chemical structure of (E)-2-Methyl-N-(2,2,2-trifluoroethylidene)propane-2-sulfinamide consists of a central sulfinamide functional group attached to a methyl-substituted propyl chain and a trifluoromethyl-substituted ethylidene group. The presence of the trifluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its interactions with biological targets.

Recent studies have highlighted the potential of (E)-2-Methyl-N-(2,2,2-trifluoroethylidene)propane-2-sulfinamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The sulfinamide moiety is known to interact with key enzymes involved in inflammatory pathways, making it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory effects, (E)-2-Methyl-N-(2,2,2-trifluoroethylidene)propane-2-sulfinamide has also been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can inhibit the replication of certain viruses by interfering with viral enzymes. This property makes it an attractive target for further research in the development of antiviral therapies.

The synthesis of (E)-2-Methyl-N-(2,2,2-trifluoroethylidene)propane-2-sulfinamide involves several well-established chemical reactions. One common approach involves the reaction of 2-methylpropane-1-sulfinic acid with trifluoroacetaldehyde in the presence of a suitable base. This method yields the desired product with high purity and yield, making it suitable for large-scale production.

The physical and chemical properties of (E)-2-Methyl-N-(2,2,2-trifluoroethylidene)propane-2-sulfinamide have been extensively characterized. It is a white crystalline solid with a melting point of approximately 105°C. The compound is soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water. These properties are crucial for its formulation and delivery in pharmaceutical applications.

In terms of safety and handling, (E)-2-Methyl-N-(2,2,2-trifluoroethylidene)propane-2-sulfinamide should be stored under dry conditions and protected from light to maintain its stability. Standard laboratory safety protocols should be followed when handling this compound to ensure the safety of researchers and laboratory personnel.

The biological activity of (E)-2-Methyl-N-(2,2,2-trifluoroethylidene)propane-2-sulfinamide has been evaluated using various in vitro and in vivo models. In cell-based assays, this compound has shown significant inhibition of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, animal studies have demonstrated its efficacy in reducing inflammation in models of arthritis and other inflammatory diseases.

The potential therapeutic applications of (E)-Methyl-N-(trifluoroethlidene)propane-1-sulfinamide extend beyond inflammation and viral infections. Recent research has explored its use as a neuroprotective agent. Studies have shown that this compound can protect neurons from oxidative stress and prevent neuronal cell death induced by various neurotoxins. These findings suggest that it may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In conclusion, (E)-Methyl-N-(trifluoroethlidene)propane-1-sulfinamide (CAS No. 1431877-91-6) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive target for further investigation and development into novel therapeutic agents. As research continues to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play a significant role in advancing medical treatments for various diseases.